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2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124197-1g |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 96% | 1g |
$290 | 2021-08-05 | |
| Alichem | A169005578-1g |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 95% | 1g |
$347.75 | 2023-08-31 | |
| Alichem | A169005578-5g |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 95% | 5g |
$1060.50 | 2023-08-31 | |
| TRC | M329710-50mg |
5-(Methoxycarbonyl)thiophene-2-boronic acid |
876189-21-8 | 50mg |
$87.00 | 2023-05-17 | ||
| TRC | M329710-100mg |
5-(Methoxycarbonyl)thiophene-2-boronic acid |
876189-21-8 | 100mg |
$144.00 | 2023-05-17 | ||
| TRC | M329710-250mg |
5-(Methoxycarbonyl)thiophene-2-boronic acid |
876189-21-8 | 250mg |
$282.00 | 2023-05-17 | ||
| TRC | M329710-500mg |
5-(Methoxycarbonyl)thiophene-2-boronic acid |
876189-21-8 | 500mg |
$483.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M906435-250mg |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 96% | 250mg |
￥812.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M906435-1g |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 96% | 1g |
￥2,460.00 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X93635-250mg |
5-Methoxycarbonylthiophene-2-boronic acid |
876189-21-8 | 96% | 250mg |
¥628.0 | 2023-09-05 |
(5-(Methoxycarbonyl)thiophen-2-yl)boronic acid (CAS No. 876189-21-8) is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a boronic acid functional group and a methoxycarbonyl substituent. The combination of these functionalities endows the compound with a range of valuable properties, making it a valuable reagent in various chemical reactions and applications.
The thiophene ring is a five-membered heterocyclic aromatic compound containing one sulfur atom. Thiophenes are known for their stability and electronic properties, which make them useful in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and functional materials. The presence of the boronic acid group in (5-(methoxycarbonyl)thiophen-2-yl)boronic acid provides the compound with unique reactivity and functional versatility. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis.
The methoxycarbonyl substituent (also known as a methyl ester group) adds further complexity to the molecule. This group can be easily converted to other functional groups through various chemical transformations, such as hydrolysis to form a carboxylic acid or reduction to form an alcohol. The presence of this substituent also influences the solubility and reactivity of the compound, making it suitable for a wide range of applications.
In recent years, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new anti-inflammatory agents. The researchers found that derivatives of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid exhibited potent anti-inflammatory activity and were effective in reducing inflammation in animal models.
Beyond medicinal chemistry, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for the fabrication of high-performance organic solar cells. The researchers reported that devices incorporating derivatives of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid exhibited improved efficiency and stability compared to traditional materials.
The synthetic accessibility and functional versatility of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid have also made it a popular choice for academic research. In a study published in Organic Letters, researchers explored the use of this compound in transition-metal-catalyzed cross-coupling reactions. They reported that (5-(methoxycarbonyl)thiophen-2-yl)boronic acid was highly reactive under mild conditions and could be coupled with a variety of aryl halides to form new carbon-carbon bonds efficiently.
The physical properties of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid are also noteworthy. It is typically obtained as a white crystalline solid with good solubility in polar solvents such as methanol and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored away from moisture to prevent hydrolysis of the boronic acid group.
In conclusion, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid (CAS No. 876189-21-8) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and synthetic chemistry. Its unique combination of structural features makes it an invaluable reagent for researchers seeking to develop new pharmaceuticals, functional materials, and advanced chemical processes. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.
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